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Compound of Interest

Compound Name: MSDC 0160

Cat. No.: B1668645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and use of

MSDC-0160 (also known as Mitoglitazone) in experimental settings. MSDC-0160 is a

modulator of the mitochondrial pyruvate carrier (MPC) and the mitochondrial target of

thiazolidinediones (mTOT), acting as an insulin sensitizer with neuroprotective properties.[1][2]

[3]

Chemical Properties
Property Value

Formal Name

5-[[4-[2-(5-ethyl-2-pyridinyl)-2-

oxoethoxy]phenyl]methyl]-2,4-

thiazolidinedione[4]

Molecular Formula C₁₉H₁₈N₂O₄S[4]

Molecular Weight 370.4 g/mol [4]

Purity ≥98%[4][5]

Data Presentation: Solubility and Storage
MSDC-0160 is a crystalline solid.[4] Proper storage is crucial to maintain its stability and

activity.

Table 1: Solubility of MSDC-0160
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Solvent Concentration

Dimethylformamide (DMF) 30 mg/mL[4]

Dimethyl sulfoxide (DMSO) 30 mg/mL[4]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL[4]

Ethanol 0.5 mg/mL[4]

Table 2: Recommended Storage Conditions

Form Storage Temperature Duration

Powder -20°C 3 years[3]

4°C 2 years[3]

Stock Solution in Solvent -80°C 1 year[2]

-20°C 6 months[2][3]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into single-use volumes.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution for use in most in vitro

experiments.

Materials:

MSDC-0160 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Procedure:

Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass of

MSDC-0160 is 3.704 mg (Mass = 10 mmol/L * 1 L * 370.4 g/mol * 1000 mg/g).

Weigh the compound: Carefully weigh out the calculated amount of MSDC-0160 powder in a

sterile microcentrifuge tube.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the tube.

Ensure complete dissolution: Vortex the solution until the MSDC-0160 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes and store at

-20°C or -80°C as per the storage guidelines.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol details the dilution of the DMSO stock solution for use in cell culture experiments.

Materials:

10 mM MSDC-0160 stock solution in DMSO

Appropriate cell culture medium

Procedure:

Determine the final concentration: The effective concentration of MSDC-0160 can range from

1 µM to 100 µM depending on the cell type and experimental goal.[2]

Serial dilution: Perform a serial dilution of the 10 mM stock solution in cell culture medium to

achieve the desired final concentration.
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically <0.1%) to avoid solvent-induced toxicity.

Example Dilution for a 10 µM working solution:

Add 1 µL of the 10 mM MSDC-0160 stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting before adding to the cells.

Protocol 3: Formulation for In Vivo Oral Administration
This protocol provides a general guideline for preparing MSDC-0160 for oral gavage in animal

models. The specific vehicle may need to be optimized based on the animal model and

experimental design.

Materials:

MSDC-0160 powder

Vehicle (e.g., 0.5% carboxymethylcellulose (CMC) in water, with 0.1% Tween 80)

Homogenizer or sonicator

Procedure:

Calculate the required amount: Based on the desired dosage (e.g., 30 mg/kg) and the weight

of the animals, calculate the total amount of MSDC-0160 needed.[2]

Prepare the vehicle: Prepare the desired volume of the vehicle solution.

Create a suspension: Gradually add the MSDC-0160 powder to the vehicle while

continuously mixing using a homogenizer or sonicator to create a uniform suspension.

Administer immediately: Administer the suspension to the animals via oral gavage

immediately after preparation to ensure uniform dosing. The suspension should be

continuously stirred during the dosing period to prevent settling.
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Caption: Mechanism of action of MSDC-0160.

Experimental Workflow for In Vitro Studies
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Caption: Workflow for preparing and using MSDC-0160 in cell-based assays.
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Logical Relationship of MSDC-0160's Therapeutic
Effects

Primary Mechanism
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Caption: Relationship between MSDC-0160's mechanisms and its therapeutic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. Mitoglitazone | CAS 146062-49-9 | CAY 10415 | MSDC 0160 | Tocris Bioscience
[tocris.com]

To cite this document: BenchChem. [Application Notes and Protocols for MSDC-0160].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668645#how-to-dissolve-msdc-0160-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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